molecular formula C4H7ClO4 B579711 Orthoacetic  monoperoxyacid,  chloro-,  cyclic  O,O-ethylene  ester  (8CI) CAS No. 17155-71-4

Orthoacetic monoperoxyacid, chloro-, cyclic O,O-ethylene ester (8CI)

Cat. No. B579711
CAS RN: 17155-71-4
M. Wt: 154.546
InChI Key: KLMXZNDNNHJRIQ-UHFFFAOYSA-N
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Description

Orthoacetic monoperoxyacid, chloro-, cyclic O,O-ethylene ester (8CI), also known as Orthoacetic monoperoxyacid, chloro-, cyclic O,O-ethylene ester (8CI), is a useful research compound. Its molecular formula is C4H7ClO4 and its molecular weight is 154.546. The purity is usually 95%.
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properties

CAS RN

17155-71-4

Product Name

Orthoacetic monoperoxyacid, chloro-, cyclic O,O-ethylene ester (8CI)

Molecular Formula

C4H7ClO4

Molecular Weight

154.546

IUPAC Name

2-(chloromethyl)-2-hydroperoxy-1,3-dioxolane

InChI

InChI=1S/C4H7ClO4/c5-3-4(9-6)7-1-2-8-4/h6H,1-3H2

InChI Key

KLMXZNDNNHJRIQ-UHFFFAOYSA-N

SMILES

C1COC(O1)(CCl)OO

synonyms

Orthoacetic monoperoxyacid, chloro-, cyclic O,O-ethylene ester (8CI)

Origin of Product

United States

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